2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H16N4O3S/c23-17(11-22-15-3-1-2-4-16(15)25-18(22)24)19-7-9-21-8-5-14(20-21)13-6-10-26-12-13/h1-6,8,10,12H,7,9,11H2,(H,19,23)
• InChI Key: KIXQAUWSCVPFCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCCN3C=CC(=N3)C4=CSC=C4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.41. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, such as those studied by Chkirate et al. (2019), involves the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity due to their unique molecular structures and the presence of various hydrogen bonding interactions, which contribute to their supramolecular architectures. Such findings suggest potential applications in areas where antioxidant properties are valuable, including materials science and medicinal chemistry (Chkirate et al., 2019).

Heterocyclic Synthesis and Bioactivity

Compounds with structural similarities to the query compound have been used as precursors in the synthesis of a wide range of heterocyclic compounds. For example, derivatives incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). This suggests potential applications in developing new agrochemicals (Fadda et al., 2017).

Antitumor Activity

Albratty et al. (2017) explored the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives starting from 2-cyano-N-(thiazol-2-yl) acetamide and 2-cyano-N-(oxazol-2-yl) acetamide. Some of these derivatives exhibited promising inhibitory effects on various cancer cell lines, indicating potential applications in cancer research and drug development (Albratty et al., 2017).

Crystal Structure and Molecular Interactions

The study of crystal structures and molecular interactions of compounds with similar structural motifs can provide insights into the design of new materials with specific properties. For example, Lee et al. (2009) detailed the synthesis and crystal structure of a compound featuring a thiophen-2-yl acrylamido moiety, highlighting the importance of intermolecular hydrogen bonding and π-π stacking interactions (Lee et al., 2009).